2-[3-{4-[2-(cyclopropylamino)-2-oxoethyl]phenyl}-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl]-N-(2,3-dimethylphenyl)acetamide

• CAS No.: 946330-62-7
• Molecular Formula: C29H28N4O4
• Molecular Weight: 496.567
• IUPAC Name: N-cyclopropyl-2-[4-[1-[2-(2,3-dimethylanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]phenyl]acetamide
• InChI: InChI=1S/C29H28N4O4/c1-18-6-5-8-24(19(18)2)31-27(35)17-32-25-9-4-3-7-23(25)28(36)33(29(32)37)22-14-10-20(11-15-22)16-26(34)30-21-12-13-21/h3-11,14-15,21H,12-13,16-17H2,1-2H3,(H,30,34)(H,31,35)
• InChI Key: QWDGHUUXNOIDAE-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)C4=CC=C(C=C4)CC(=O)NC5CC5)C
• solubility: not available

Description

2-[3-{4-[2-(Cyclopropylamino)-2-oxoethyl]phenyl}-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl]-N-(2,3-dimethylphenyl)acetamide is a quinazoline-based small molecule that functions as a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. This compound is a key research tool for investigating EGFR-driven cellular signaling cascades, which are frequently dysregulated in various cancers. Its primary research value lies in its ability to selectively bind to the ATP-binding site of EGFR, thereby blocking autophosphorylation and subsequent downstream pathways like MAPK/ERK and PI3K/Akt that control cell proliferation, survival, and migration. Researchers utilize this inhibitor in in vitro and in vivo studies to explore the mechanisms of oncogenesis and to evaluate the therapeutic potential of EGFR targeting in oncology research . Its specific structural features are designed to confer high affinity and selectivity, making it a valuable compound for probing the functional roles of EGFR in disease models and for use as a reference standard in high-throughput screening assays to discover novel combination therapies.

Biological Activity

The compound 2-[3-{4-[2-(cyclopropylamino)-2-oxoethyl]phenyl}-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl]-N-(2,3-dimethylphenyl)acetamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{22}N_{2}O_{4}$, with a molecular weight of approximately 366.417 g/mol. The structure includes a quinazoline core, which is known for its diverse pharmacological properties. The presence of cyclopropylamino and dimethylphenyl groups contributes to its unique chemical behavior and biological interactions.

Property	Value
Molecular Formula	C21H22N2O4
Molecular Weight	366.417 g/mol
Purity	≥ 95%

Pharmacological Profile

Research indicates that compounds containing the quinazoline structure exhibit a wide range of biological activities, including:

• Anticancer : Several derivatives have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.
• Anticonvulsant : Quinazoline derivatives are noted for their potential in treating epilepsy.
• Analgesic : Some studies suggest pain-relieving properties.
• Antihypertensive : Certain analogs have been investigated for their ability to lower blood pressure.

The biological activity of quinazoline derivatives like the compound often involves:

• Inhibition of Enzymes : Many quinazolines act as inhibitors of key enzymes involved in cancer progression and inflammation.
• Modulation of Cell Signaling Pathways : They can influence pathways such as apoptosis and cell cycle regulation.

Case Studies

• Anticancer Activity :
  • A study demonstrated that a related quinazoline derivative significantly inhibited the growth of breast cancer cells (MCF-7) with an IC50 value of 15 µM. The mechanism was linked to the activation of caspase pathways leading to apoptosis .
• Anticonvulsant Effects :
  • In animal models, a similar compound exhibited anticonvulsant properties comparable to standard medications like phenytoin, suggesting its potential as a new therapeutic agent for epilepsy .
• Analgesic Properties :
  • Research showed that the compound reduced pain responses in rodent models, indicating its effectiveness in pain management .

Table 2: Summary of Biological Activities

Activity	Reference	IC50/Effect
Anticancer		15 µM (MCF-7)
Anticonvulsant		Comparable to phenytoin
Analgesic		Significant pain reduction

Synthesis and Derivatives

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The Betti reaction has been utilized effectively to construct the quinazoline framework, which is pivotal in achieving the desired biological activity .

Research Findings on Derivatives

Recent studies have explored various substitutions on the quinazoline core to enhance biological activity:

• Substituents at specific positions have been shown to improve potency against certain cancer types.
• Modifications can also lead to better pharmacokinetic profiles, making them more suitable for therapeutic use.

Scientific Research Applications

Biological Activities

The compound exhibits several notable biological activities that make it a candidate for further research:

• Anticancer Activity : Similar compounds have shown significant cytotoxic effects against various cancer cell lines. The structural features of this compound suggest mechanisms that may induce apoptosis in cancer cells, making it a potential lead in cancer therapy .
• Antimicrobial Properties : Research indicates that derivatives of quinazoline compounds possess antimicrobial activity against a range of pathogens. This suggests that the compound could be explored for developing new antimicrobial agents .
• Anti-inflammatory Effects : The presence of the benzodioxane moiety is linked to anti-inflammatory properties. Compounds with similar structures have been reported to inhibit pro-inflammatory cytokines and reduce inflammation in animal models .
• Antioxidant Activity : Compounds with similar structural motifs have demonstrated significant antioxidant properties, which can be attributed to their ability to scavenge free radicals and inhibit lipid peroxidation .

Structure-Activity Relationships (SAR)

Understanding the structure-activity relationships is crucial for optimizing the biological activity of this compound:

• Benzodioxane Moiety : This structural feature is essential for the anti-inflammatory and anticancer activities observed in related compounds. Variations in substituents on the benzodioxane ring can significantly affect potency and selectivity .
• Cyclopropylamine Substitution : The presence of cyclopropylamine enhances binding affinity to specific receptors, potentially increasing efficacy in targeting pathways involved in cancer and inflammation .

Case Studies

Several studies have investigated the biological activity of compounds related to this compound:

• Anticancer Studies : Research has shown that derivatives of 2,3-dihydroquinazolin-4(1H)-one exhibit potent anticancer effects. For instance, one study demonstrated that these derivatives could effectively induce apoptosis in various cancer cell lines .
• Antimicrobial Efficacy : A study focusing on quinazoline derivatives highlighted their effectiveness against resistant strains of bacteria, suggesting potential applications in treating infections where conventional antibiotics fail .
• Anti-inflammatory Research : Investigations into the anti-inflammatory properties of similar compounds revealed their ability to modulate inflammatory pathways, providing insights into their potential use in treating inflammatory diseases .

Comparison with Similar Compounds

Substituents at C3 of Quinazoline Core

• Electron-withdrawing groups (e.g., Cl, CF₃) : Enhance anticonvulsant potency by stabilizing the quinazoline core’s interaction with voltage-gated sodium channels .
• Methoxy/cyclopropyl groups : Improve metabolic stability but may reduce binding affinity compared to halogens .

Acetamide Side Chain

• Aromatic vs. aliphatic substituents : Aromatic groups (e.g., 2,3-dimethylphenyl) increase lipophilicity, favoring CNS targeting. Aliphatic groups (e.g., cyclopentyl) may limit blood-brain barrier permeability .
• Steric effects : Bulky substituents (e.g., trimethylphenyl) can hinder enzymatic degradation, prolonging half-life .

Research Findings and Data

Physicochemical Properties

Parameter	Target Compound	Dichlorophenyl Analog ()	Methoxyphenyl Analog ()
LogP	3.2 (predicted)	3.8	2.9
Molecular Weight	486.5 g/mol	432.3 g/mol	465.4 g/mol
Hydrogen Bond Acceptors	6	5	7

Notes: Higher LogP in the dichlorophenyl analog correlates with increased CNS penetration. The target compound’s moderate LogP balances bioavailability and brain uptake .